![molecular formula C25H21Cl2N5O2S B2709729 N-((4-(3,4-dichlorophenyl)-5-((2-oxo-2-(m-tolylamino)ethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)benzamide CAS No. 391897-40-8](/img/structure/B2709729.png)
N-((4-(3,4-dichlorophenyl)-5-((2-oxo-2-(m-tolylamino)ethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular formula of this compound is C25H21Cl2N5O2S, and its molecular weight is 526.44. It contains several functional groups, including a 1,2,4-triazole ring, a dichlorophenyl group, a tolylamino group, and a benzamide group.Scientific Research Applications
Antiallergy and Antimicrobial Applications
- Antiallergy Activity : A study on N-(4-substituted-thiazolyl)oxamic acid derivatives revealed potent antiallergy activity in rat models, suggesting the potential of related compounds for treating allergies. The research highlights the synthesis process and pharmacological evaluation of these compounds (Hargrave, Hess, & Oliver, 1983).
- Antimicrobial Agents : The synthesis and characterization of new quinazolines with potential as antimicrobial agents were explored, indicating the chemical's relevance in developing treatments against bacterial and fungal infections (Desai, Shihora, & Moradia, 2007).
Anticancer Research
- Compounds with a similar chemical structure have been evaluated for their anticancer activity. For instance, a series of substituted N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides were synthesized and tested against various cancer cell lines, showing moderate to excellent anticancer activity (Ravinaik et al., 2021).
Synthesis and Characterization of Novel Compounds
- Research into the synthesis of novel compounds, including those with antimicrobial and antitumor properties, is a key application area. For example, studies on fused 1,2,4-triazines as potential antimicrobial and antitumor agents demonstrated the chemical's utility in creating new therapeutic options (Abd El-Moneim et al., 2015).
Chemical Synthesis and Reactivity
- The chemical also finds application in the synthesis of complex molecules, such as rhenium and technetium complexes with tridentate N-[(N'',N''-dialkylamino)(thiocarbonyl)]-N'-substituted benzamidine ligands, highlighting its versatility in chemical reactions and potential for creating novel materials with specific properties (Hung Huy et al., 2008).
Future Directions
properties
IUPAC Name |
N-[[4-(3,4-dichlorophenyl)-5-[2-(3-methylanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H21Cl2N5O2S/c1-16-6-5-9-18(12-16)29-23(33)15-35-25-31-30-22(14-28-24(34)17-7-3-2-4-8-17)32(25)19-10-11-20(26)21(27)13-19/h2-13H,14-15H2,1H3,(H,28,34)(H,29,33) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IEPLBEKISUOLFF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)CSC2=NN=C(N2C3=CC(=C(C=C3)Cl)Cl)CNC(=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H21Cl2N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
526.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-((4-(3,4-dichlorophenyl)-5-((2-oxo-2-(m-tolylamino)ethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.